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Compound of Interest

Compound Name: 2,3,5-Trichloroisonicotinic acid

Cat. No.: B1337485 Get Quote

CAS Number: 406676-18-4

For Researchers, Scientists, and Drug Development Professionals

This document serves to consolidate the currently available information on 2,3,5-
Trichloroisonicotinic acid. Despite its commercial availability, a comprehensive review of

scientific literature and chemical databases reveals a notable absence of in-depth technical

data for this compound. This guide, therefore, highlights the existing foundational information

and underscores the significant opportunities for future research.

Core Compound Identification
2,3,5-Trichloroisonicotinic acid is a chlorinated derivative of isonicotinic acid. Basic chemical

and physical properties are summarized below, primarily sourced from chemical supplier

databases.
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Property Value Source

CAS Number 406676-18-4 [1][2][3][4][5]

Molecular Formula C₆H₂Cl₃NO₂ [1][2][3]

Molecular Weight 226.45 g/mol [1]

IUPAC Name
2,3,5-trichloropyridine-4-

carboxylic acid
[3]

Synonyms 2,3,5-trichloroisonicotinic acid [3]

Purity (Typical) 98% [1][4]

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol for 2,3,5-Trichloroisonicotinic acid is not readily

available in the public domain. While general methods for the chlorination of pyridine

derivatives exist, a specific and validated experimental procedure for this particular isomer is

not documented in the searched literature. For instance, a patented method describes the

preparation of 2,3,5-trichloropyridine from pentachloropyridine or 2,3,5,6-tetrachloropyridine,

which could potentially serve as a precursor.[6] However, the subsequent carboxylation to form

the isonicotinic acid derivative is not described.

Due to the lack of published experimental studies, no established protocols for its use in

biological or chemical assays can be provided at this time.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity, mechanism of action,

or associated signaling pathways of 2,3,5-Trichloroisonicotinic acid. The broader family of

isonicotinic acid derivatives has been explored for various therapeutic applications, including

antitubercular and anti-inflammatory activities.[7][8] However, it is crucial to note that these

activities are not directly attributable to the 2,3,5-trichloro substituted variant.

The biological impact of the specific substitution pattern of three chlorine atoms at the 2, 3, and

5 positions of the isonicotinic acid scaffold remains uninvestigated.
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Future Research and Opportunities
The absence of comprehensive data for 2,3,5-Trichloroisonicotinic acid presents a clear

opportunity for novel research. Key areas for investigation include:

Development and optimization of a synthetic route.

Characterization of its physicochemical properties.

Screening for biological activity across various assays (e.g., antimicrobial, anticancer, anti-

inflammatory).

Toxicological evaluation.

If biologically active, elucidation of its mechanism of action and interaction with cellular

signaling pathways.

Logical Relationship: From Precursor to Potential
Applications
While specific data is lacking for the target compound, a logical workflow for its investigation

can be proposed. This workflow illustrates the necessary steps from synthesis to the potential

discovery of novel therapeutic applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1337485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2,3,5-Trichloropyridine
(Potential Precursor)

Carboxylation to
2,3,5-Trichloroisonicotinic Acid

Physicochemical
Characterization

Biological Activity Screening
(e.g., Antimicrobial, Anticancer)

Hit Identification

Mechanism of Action Studies

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Caption: Proposed research workflow for 2,3,5-Trichloroisonicotinic acid.

In conclusion, 2,3,5-Trichloroisonicotinic acid represents a largely unexplored area of

chemical and pharmacological research. The information provided herein is a baseline

compiled from supplier data, and it is hoped that this will encourage further scientific inquiry into

this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1337485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337485?utm_src=pdf-body
https://www.benchchem.com/product/b1337485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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